Cas no 22373-14-4 (N-Cbz-(S)-2-amino-1-butanol)

N-Cbz-(S)-2-amino-1-butanol structure
N-Cbz-(S)-2-amino-1-butanol structure
Product Name:N-Cbz-(S)-2-amino-1-butanol
CAS No:22373-14-4
MF:C12H17NO3
MW:223.268283605576
CID:1407803
PubChem ID:10263004
Update Time:2025-04-20

N-Cbz-(S)-2-amino-1-butanol Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [(1S)-1-(hydroxymethyl)propyl]-, phenylmethyl ester
    • (S)-2-(N-Benzyloxycarbonylamino)-1-butanol
    • [(1S)-1-(hydroxymethyl)propyl]carbamic acid benzyl ester
    • F78675
    • benzyl N-[(2S)-1-hydroxybutan-2-yl]carbamate
    • 22373-14-4
    • (S)-(1-Hydroxymethyl-propyl)-carbamicacidbenzylester
    • (s)-(1-hydroxymethyl propyl)carbamic acid benzyl ester
    • SBWYBQRWDXWJDV-NSHDSACASA-N
    • benzyl [(1S)-1-(hydroxymethyl)propyl]carbamate
    • (S)-(1-Hydroxymethyl-propyl)-carbamic acid benzyl ester
    • EN300-7332455
    • SCHEMBL213314
    • CHEMBL2259794
    • N-Cbz-(S)-2-amino-1-butanol
    • benzyl[(1S)-1-(hydroxymethyl)propyl]carbamate
    • Inchi: 1S/C12H17NO3/c1-2-11(8-14)13-12(15)16-9-10-6-4-3-5-7-10/h3-7,11,14H,2,8-9H2,1H3,(H,13,15)/t11-/m0/s1
    • InChI Key: SBWYBQRWDXWJDV-NSHDSACASA-N
    • SMILES: OC[C@H](CC)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 223.12091
  • Monoisotopic Mass: 223.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.56

N-Cbz-(S)-2-amino-1-butanol Pricemore >>

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